Cas no 952680-39-6 ((S,E)-1-Chloro-3-(4-chlorobenzylideneamino)propan-2-ol)

(S,E)-1-Chloro-3-(4-chlorobenzylideneamino)propan-2-ol structure
952680-39-6 structure
Product Name:(S,E)-1-Chloro-3-(4-chlorobenzylideneamino)propan-2-ol
CAS No:952680-39-6
MF:C10H11Cl2NO
MW:232.106440782547
CID:5680997
Update Time:2023-09-13

(S,E)-1-Chloro-3-(4-chlorobenzylideneamino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (S,E)-1-Chloro-3-(4-chlorobenzylideneamino)propan-2-ol
    • 2-Propanol, 1-chloro-3-[(E)-[(4-chlorophenyl)methylene]amino]-, (2S)-
    • Inchi: 1S/C10H11Cl2NO/c11-5-10(14)7-13-6-8-1-3-9(12)4-2-8/h1-4,6,10,14H,5,7H2/b13-6+/t10-/m1/s1
    • InChI Key: LFVZLCKHDSVJFP-KUKWCLJQSA-N
    • SMILES: C(Cl)[C@@H](O)C/N=C/C1=CC=C(Cl)C=C1

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Predicted)
  • Boiling Point: 340.2±42.0 °C(Predicted)
  • pka: 13.56±0.20(Predicted)
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